Cas no 6550-89-6 (N-[5-(diethylsulfamoyl)-2-morpholin-4-ylphenyl]-4-methylbenzamide)

N-[5-(diethylsulfamoyl)-2-morpholin-4-ylphenyl]-4-methylbenzamide structure
6550-89-6 structure
Product Name:N-[5-(diethylsulfamoyl)-2-morpholin-4-ylphenyl]-4-methylbenzamide
CAS No:6550-89-6
MF:C7H11NO2
MW:141.167742013931
CID:1699183
PubChem ID:5211334
Update Time:2024-08-31

N-[5-(diethylsulfamoyl)-2-morpholin-4-ylphenyl]-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(diethylsulfamoyl)-2-morpholin-4-ylphenyl]-4-methylbenzamide
    • Z26535502
    • AKOS001026220
    • 6550-89-6
    • DTXSID20410268
    • Bicyclo[2.2.1]heptane, 1-nitro-
    • Inchi: 1S/C7H11NO2/c9-8(10)7-3-1-6(5-7)2-4-7/h6H,1-5H2
    • InChI Key: YOHPNLPCBRRSOQ-UHFFFAOYSA-N
    • SMILES: C12([N+]([O-])=O)CC(CC1)CC2

Computed Properties

  • Exact Mass: 431.18807
  • Monoisotopic Mass: 431.18787759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 50-58 °C(Press: 2 Torr)
  • PSA: 78.95
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